310-93-0

8-Oxa-2-azaspiro[4.5]decane

In Stock

• CAS RN:
• 310-93-0

• Formula:
• C8H15NO

• InChI:
• InChI=1S/C8H15NO/c1-4-9-7-8(1)2-5-10-6-3-8/h9H,1-7H2

• InChIKey:
• JVBOTGLQUHBBCV-UHFFFAOYSA-N

• 8-Oxa-2-azaspiro[4.5]decane is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.21 g/mol. The purity is usually 95%.

(5E)-1-benzyl-5-[(3,4-dihydroxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione;hydrate

In Stock

• CAS RN:
• 5310-93-0

• Formula:
• C18H16N2O6

• InChI:
• InChI=1S/C18H14N2O5.H2O/c21-14-7-6-12(9-15(14)22)8-13-16(23)19-18(25)20(17(13)24)10-11-4-2-1-3-5-11;/h1-9,21-22H,10H2,(H,19,23,25);1H2/b13-8+;

• InChIKey:
• HSSCDYUEMMKBLO-FNXZNAJJSA-N

• (5E)-1-benzyl-5-[(3,4-dihydroxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione;hydrate is a useful research compound. Its molecular formula is C18H16N2O6 and its molecular weight is 356.3 g/mol. The purity is usually 95%.

Tert-butyl 5-(ethylamino)-1,3,4-oxadiazole-2-carboxylate

Usually In Stock

• CAS RN:
• 2248310-93-0

• Formula:
• C9H15N3O3

• InChI:
• InChI=1S/C9H15N3O3/c1-5-10-8-12-11-6(14-8)7(13)15-9(2,3)4/h5H2,1-4H3,(H,10,12)

• InChIKey:
• ASCKEIOEPUSQEA-UHFFFAOYSA-N

• Tert-butyl 5-(ethylamino)-1,3,4-oxadiazole-2-carboxylate is a useful research compound. Its molecular formula is C9H15N3O3 and its molecular weight is 213.237. The purity is usually 95%.

8-Oxa-2-azaspiro[4.5]decane hydrochloride

• CAS RN:
• 1408074-48-5; 310-93-0

• Formula:
• C8H16ClNO

• InChI:
• InChI=1S/C8H15NO.ClH/c1-4-9-7-8(1)2-5-10-6-3-8;/h9H,1-7H2;1H

• InChIKey:
• MJLGNFCIGGNZGV-UHFFFAOYSA-N

• 8-Oxa-2-azaspiro[4.5]decane hydrochloride is a useful research compound. Its molecular formula is C8H16ClNO and its molecular weight is 177.67. The purity is usually 95%.

8-Oxa-2-azaspiro[4.5]decane oxalate

• CAS RN:
• 1408075-68-2; 310-93-0

• Formula:
• C10H17NO5

• InChI:
• InChI=1S/C8H15NO.C2H2O4/c1-4-9-7-8(1)2-5-10-6-3-8;3-1(4)2(5)6/h9H,1-7H2;(H,3,4)(H,5,6)

• InChIKey:
• BEEYWXWKBOFYSE-UHFFFAOYSA-N

• 8-Oxa-2-azaspiro[4.5]decane oxalate is a useful research compound. Its molecular formula is C10H17NO5 and its molecular weight is 231.248. The purity is usually 95%.